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Compound of Interest

Compound Name: Chlorodifluoroacetyl chloride

Cat. No.: B1329302 Get Quote

An In-Depth Technical Guide to Chlorodifluoroacetyl Chloride (CAS 354-24-5): Properties,

Hazards, and Safe Handling for Research Applications

Executive Summary
Chlorodifluoroacetyl chloride (CAS 354-24-5) is a highly reactive, corrosive, and volatile

liquid chemical intermediate. With a molecular formula of C₂Cl₂F₂O, it serves as a specialized

reagent in the synthesis of advanced pharmaceutical and agrochemical compounds.[1][2] Its

utility is derived from the chlorodifluoroacetyl moiety it introduces into target molecules.

However, its high reactivity, particularly with nucleophiles such as water, is the source of its

significant hazards. The compound is classified as Skin Corrosion Category 1B, causing severe

skin burns and eye damage.[3][4] This guide provides a comprehensive overview of its

physicochemical properties, detailed hazard analysis, and essential protocols for safe handling,

emergency response, and use in a research and development setting.

Chemical Identity and Physicochemical Properties
Chlorodifluoroacetyl chloride is a colorless, volatile liquid characterized by a low boiling point

and a pungent odor.[3][5] Its high volatility at ambient temperatures contributes significantly to

the risk of inhalation exposure.

Table 1: Physicochemical Properties of Chlorodifluoroacetyl Chloride
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Property Value Source(s)

CAS Number 354-24-5 [1][3][6]

IUPAC Name
2-chloro-2,2-difluoroacetyl

chloride
[6][7]

Synonyms
Acetyl chloride, chlorodifluoro-;

Difluorochloroacetyl chloride
[1][4][7]

Molecular Formula C₂Cl₂F₂O [1][6]

Molecular Weight 148.92 g/mol [1][5]

Appearance
Colorless volatile liquid with a

pungent smell
[5]

Boiling Point ~20 - 34 °C [1][5][7]

Melting Point 20 °C [5][7]

Density ~1.612 g/cm³ [1][5]

Applications in Chemical Synthesis
The primary utility of chlorodifluoroacetyl chloride is as a reactive intermediate in organic

synthesis. It is used in the preparation of various derivatives for applications in medicine and

the development of pesticides.[1][2] As an acyl chloride, it readily participates in reactions with

a wide range of nucleophiles (alcohols, amines, etc.) to introduce the chlorodifluoroacetyl

group, a valuable building block for creating complex fluorinated molecules.

Comprehensive Hazard Analysis
The hazards associated with chlorodifluoroacetyl chloride are a direct consequence of its

chemical reactivity. It is classified as a corrosive substance that requires stringent handling

protocols.

GHS Classification and Mechanism of Corrosivity
The compound is universally classified under the Globally Harmonized System (GHS) as

causing severe skin and eye damage.[3]
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Pictogram: GHS05 (Corrosion)

Signal Word: Danger

Primary Hazard Statement: H314 - Causes severe skin burns and eye damage.[1][3][4]

Other Potential Hazard Statements: H332 - Harmful if inhaled; H335 - May cause respiratory

irritation.[4]

Causality of Corrosivity: The severe corrosive action of chlorodifluoroacetyl chloride stems

from its vigorous reaction with water. Upon contact with moisture, such as on skin, in the eyes,

or within the respiratory tract, it rapidly hydrolyzes to form hydrochloric acid (HCl) and

chlorodifluoroacetic acid. These byproducts are strong acids that cause immediate and severe

chemical burns to biological tissue.

Caption: Relationship between chemical reactivity and primary hazard.

Routes of Exposure and First Aid
Inhalation: Harmful if inhaled, causing irritation to the respiratory system.[2][4] High

concentrations of vapor can lead to severe respiratory damage.

First Aid: Immediately remove the person to fresh air and keep them comfortable for

breathing. If breathing is difficult or stops, provide artificial respiration. Seek immediate

medical attention.[3]

Skin Contact: Causes severe, progressive burns and blistering.[3]

First Aid: Immediately take off all contaminated clothing. Drench the affected skin with

running water for at least 15-20 minutes. Seek immediate medical attention.[3]

Eye Contact: Causes severe eye damage, potentially leading to permanent vision loss.

First Aid: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. Immediately transfer to a hospital for specialist

examination.[3]

Ingestion: Causes severe burns to the mouth, throat, and stomach.
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First Aid: Rinse mouth with water. Do NOT induce vomiting. Give a cup of water to drink.

Seek immediate medical attention.[3]

Hazardous Decomposition
When involved in a fire or exposed to high heat, chlorodifluoroacetyl chloride can

decompose to produce highly toxic and corrosive fumes, including:

Hydrogen Chloride (HCl)[3]

Hydrogen Fluoride (HF)[3]

Carbon Monoxide (CO) and Carbon Dioxide (CO₂)[3]

Firefighters must wear self-contained breathing apparatus (SCBA) and full protective clothing.

[3]

Protocols for Safe Handling and Emergency
Response
Due to the significant hazards, all work with chlorodifluoroacetyl chloride must be conducted

with strict adherence to safety protocols.

Step-by-Step Protocol for Safe Laboratory Handling
Preparation and Engineering Controls:

All handling operations (opening, aliquoting, reacting) MUST be performed inside a

certified chemical fume hood with sufficient ventilation.[3]

Ensure an emergency eye wash station and safety shower are immediately accessible

and tested.

Personal Protective Equipment (PPE):

Eye Protection: Wear tightly fitting chemical safety goggles and a face shield.[3]
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Hand Protection: Wear impermeable gloves (e.g., butyl rubber or a suitable laminate).

Check glove manufacturer data for breakthrough times.

Skin Protection: Wear a chemically resistant lab coat and appropriate protective clothing to

prevent any possibility of skin contact.[3]

Respiratory Protection: For emergency situations or where ventilation is inadequate, a

self-contained breathing apparatus must be used.[3]

Chemical Transfer and Use:

Before use, visually inspect the container for any damage.

Use only glass or other compatible, dry apparatus. The presence of moisture will cause a

pressure build-up due to HCl gas evolution.

Slowly add the reagent to the reaction mixture. Be prepared for an exothermic reaction.

Waste Disposal and Decontamination:

Never pour waste down the drain.

Slowly and carefully add excess chlorodifluoroacetyl chloride to a stirred, cooled

neutralizing agent (e.g., sodium bicarbonate solution) in a fume hood.

All contaminated materials (gloves, pipette tips, etc.) must be collected in a labeled,

sealed container for hazardous waste disposal.

Decontaminate all glassware and work surfaces after use.

Emergency Spill Response Workflow
A spill of chlorodifluoroacetyl chloride constitutes a serious emergency. Only trained

personnel with appropriate PPE should respond.
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SPILL DETECTED

Alert personnel &
Evacuate immediate area

Ensure ventilation is active
(Fume Hood)

Don full PPE:
SCBA, Chemical Suit,
Impermeable Gloves

Contain the spill with
dry absorbent material
(e.g., sand, vermiculite)

Carefully collect absorbed material
into a labeled, sealed

hazardous waste container

Decontaminate the area with a
neutralizing solution

(e.g., sodium bicarbonate)

Package waste for disposal

Area safe for re-entry

Click to download full resolution via product page

Caption: Workflow for responding to a chlorodifluoroacetyl chloride spill.
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Storage and Incompatibility
Storage: Store in a cool, dry, well-ventilated area away from incompatible materials.[2] Keep

containers tightly closed to prevent moisture entry.

Incompatible Materials: Avoid contact with:

Strong oxidizing agents[3]

Strong acids[3]

Water and moisture (causes violent reaction and decomposition)

Alkali metals and strong bases[8]

Conclusion
Chlorodifluoroacetyl chloride (CAS 354-24-5) is a valuable but highly hazardous chemical

reagent. Its utility in synthesizing complex fluorinated compounds for research is offset by its

severe corrosivity, which is driven by its rapid hydrolysis to form strong acids. Professionals in

research, drug development, and other scientific fields must approach this compound with a

thorough understanding of its reactivity and a commitment to rigorous safety protocols. The

implementation of appropriate engineering controls, mandatory personal protective equipment,

and well-rehearsed emergency procedures are not merely recommendations but absolute

requirements for its safe use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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